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Compound of Interest

Compound Name: Isofistularin-3

Cat. No.: B1198176 Get Quote

For Immediate Use by Research, Scientific, and Drug Development Professionals

This document provides essential guidance on the proper disposal procedures for

Isofistularin-3, a brominated alkaloid of marine origin currently investigated for its potential as

a DNA demethylating and anticancer agent.[1][2] Due to its biological activity and the absence

of a specific Safety Data Sheet (SDS), a cautious approach to its disposal is imperative to

ensure personnel safety and environmental protection.

I. Understanding the Hazard Profile of Isofistularin-3
While a comprehensive, official safety data sheet for Isofistularin-3 is not publicly available, its

known chemical and biological properties suggest that it should be handled as a hazardous

compound. Isofistularin-3 is a brominated alkaloid derived from marine sponges.[1][2]

Brominated compounds can possess epigenetic modulatory potential.[2] Furthermore, its

characterization as a DNA methyltransferase (DNMT) inhibitor and its cytotoxic effects on

cancer cells indicate significant biological activity.[1][2] Therefore, it is reasonable to assume

that Isofistularin-3 may be toxic if ingested, inhaled, or absorbed through the skin, and

potentially harmful to aquatic life.

General Chemical Properties of Isofistularin-3
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Property Value Source

Molecular Formula C31H30Br6N4O11 PubChem[3]

Molecular Weight 1114.0 g/mol PubChem[3]

Appearance Solid (assumed) General chemical information

Solubility No data available

Toxicity Data
No specific LD50 or LC50 data

available

II. Recommended Disposal Procedures
Given the lack of specific disposal directives for Isofistularin-3, all waste containing this

compound, including pure substance, solutions, and contaminated labware, must be treated as

hazardous chemical waste. Disposal via the sanitary sewer is strictly prohibited to prevent

potential harm to aquatic ecosystems.[4][5]

Step-by-Step Disposal Protocol:

Waste Segregation:

Collect all waste materials contaminated with Isofistularin-3 in a dedicated, clearly

labeled, and chemically resistant waste container.

This includes:

Unused or expired Isofistularin-3 solid.

Solutions containing Isofistularin-3.

Contaminated personal protective equipment (PPE) such as gloves and disposable lab

coats.

Contaminated labware (e.g., pipette tips, vials, flasks).

Container Labeling:
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Label the waste container with "Hazardous Waste," the full chemical name "Isofistularin-
3," and the appropriate hazard pictograms (e.g., "Toxic," "Health Hazard," "Hazardous to

the Aquatic Environment"). While specific GHS classifications are not available, these are

prudent choices based on its biological activity.

Waste Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area

within the laboratory.

Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

Professional Disposal:

Arrange for the collection and disposal of the Isofistularin-3 waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.[6][7][8]

Provide the EHS office or contractor with all available information about the compound.

Decontamination of Labware:

For non-disposable labware, a thorough decontamination procedure is necessary before reuse.

Rinse the labware with a suitable solvent in which Isofistularin-3 is soluble. Collect this

solvent rinse as hazardous waste.

Wash the labware with an appropriate laboratory detergent and water.

Rinse thoroughly with deionized water.

III. Experimental Workflow for Safe Disposal
The following diagram illustrates the logical workflow for the proper management and disposal

of Isofistularin-3 waste.
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Figure 1: Isofistularin-3 Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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